Cas no 1446757-51-2 (Benzonitrile, 3,4-bis(hydroxymethyl)-)

• Product Name: Benzonitrile, 3,4-bis(hydroxymethyl)-
• CAS No: 1446757-51-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5736138
• Update Time: 2023-11-10

Benzonitrile, 3,4-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,4-bis(hydroxymethyl)-

• Inchi： 1S/C9H9NO2/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,11-12H,5-6H2
• InChI Key： IYEMMSIZHBBKCX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CO)C(CO)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 378.7±37.0 °C(Predicted)
• pka: 13.89±0.10(Predicted)